Cas no 2229376-15-0 (2-(1-ethylcyclobutyl)-2-methylpropanenitrile)

• Product Name: 2-(1-ethylcyclobutyl)-2-methylpropanenitrile
• CAS No: 2229376-15-0
• MF: C₁₀H₁₇N
• MW: 151.24868273735
• CID: 6321067
• PubChem ID: 165717047
• Update Time: 2025-11-01

2-(1-ethylcyclobutyl)-2-methylpropanenitrile Chemical and Physical Properties

Names and Identifiers

• 2-(1-ethylcyclobutyl)-2-methylpropanenitrile
• 2229376-15-0
• EN300-1769813

• Inchi： 1S/C10H17N/c1-4-10(6-5-7-10)9(2,3)8-11/h4-7H2,1-3H3
• InChI Key： BGGDFWKGXJEFII-UHFFFAOYSA-N
• SMILES： N#CC(C)(C)C1(CC)CCC1

Computed Properties

• Exact Mass: 151.136099547g/mol
• Monoisotopic Mass: 151.136099547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 23.8Ų

Additional information on 2-(1-ethylcyclobutyl)-2-methylpropanenitrile

2-(1-Ethylcyclobutyl)-2-Methylpropanenitrile: A Comprehensive Overview

The compound 2-(1-ethylcyclobutyl)-2-methylpropanenitrile (CAS No. 2229376-15-0) is a fascinating organic molecule with a unique structure and diverse applications. This compound belongs to the class of nitriles, which are widely used in various industries due to their versatile reactivity and functional group compatibility. The molecule's structure consists of a cyclobutane ring substituted with an ethyl group and a methyl group, both attached to the same carbon atom, which is further connected to a nitrile group. This arrangement imparts the compound with interesting chemical properties and makes it a valuable intermediate in organic synthesis.

Recent studies have highlighted the potential of 2-(1-ethylcyclobutyl)-2-methylpropanenitrile in the field of medicinal chemistry. Researchers have explored its ability to act as a building block for complex molecular frameworks, particularly in the synthesis of bioactive compounds. The cyclobutane ring, known for its strain-induced reactivity, has been utilized in various cycloaddition reactions, offering a pathway to construct intricate ring systems. Additionally, the nitrile group can be readily converted into other functional groups such as amides or esters, further expanding its utility in drug discovery and development.

In terms of synthesis, 2-(1-ethylcyclobutyl)-2-methylpropanenitrile can be prepared through a variety of methods, including nucleophilic substitution and elimination reactions. One notable approach involves the reaction of an appropriate alkyl halide with a cyanide ion in the presence of a strong base. This method not only ensures high yield but also allows for precise control over the stereochemistry of the product. Recent advancements in catalytic asymmetric synthesis have further enhanced the efficiency and selectivity of these reactions, making this compound more accessible for large-scale production.

The application of 2-(1-ethylcyclobutyl)-2-methylpropanenitrile extends beyond pharmaceuticals. It has been employed as an intermediate in the synthesis of agrochemicals, where its ability to form stable bonds with various functional groups is highly advantageous. Furthermore, its role in materials science has been explored, particularly in the development of novel polymers and coatings. The compound's stability under harsh conditions makes it suitable for applications requiring durability and resistance to environmental factors.

Recent research has also focused on the environmental impact of 2-(1-ethylcyclobutyl)-2-methylpropanenitrile. Studies have demonstrated that it exhibits low toxicity towards aquatic organisms when properly managed, making it a safer alternative to some traditional chemicals used in industrial processes. However, further investigations are required to fully understand its long-term effects on ecosystems and ensure sustainable practices in its production and use.

In conclusion, 2-(1-ethylcyclobutyl)-2-methylpropanenitrile (CAS No. 2229376-15-0) is a versatile compound with significant potential across multiple industries. Its unique structure, combined with recent advancements in synthetic methodologies and application studies, positions it as an important tool in modern organic chemistry. As research continues to uncover new possibilities for this compound, its role in driving innovation and addressing global challenges is expected to grow even further.